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Compound of Interest

3,2'-Dihydroxy-4,4'-
Compound Name: _
dimethoxychalcone

cat. No.: B3028655

CAS Number: 2567-65-9
For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone (CAS 2567-
65-9) is limited in publicly available scientific literature. This guide provides a comprehensive
overview based on the established chemical properties of the chalcone scaffold and detailed
experimental findings for structurally similar dihydroxy-dimethoxy chalcone analogues. The
presented data and methodologies should be considered as a predictive reference for initiating
research on the title compound.

Introduction

Chalcones are a class of organic compounds belonging to the flavonoid family, characterized
by an open-chain a,3-unsaturated ketone core that connects two aromatic rings. This structural
motif imparts a wide array of biological activities, making chalcones a subject of intense
research in medicinal chemistry. 3,2'-Dihydroxy-4,4'-dimethoxychalcone, with its specific
substitution pattern of hydroxyl and methoxy groups, is a promising candidate for investigation
in various therapeutic areas, including oncology, inflammation, and infectious diseases. The
electronic and steric properties conferred by these substituents are expected to modulate its
interaction with biological targets.
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Physicochemical Properties

While specific experimental data for the title compound is not readily available, the following
properties can be predicted based on its structure and data from similar chalcones.

Property Value Source

CAS Number 2567-65-9 ChemNorm[1]
Molecular Formula C17H1605 ChemNorm[1]
Molecular Weight 300.31 g/mol ChemNorm[1]
Appearance Expected to be a powder ChemNorm[1]

) Typically available at 95-98%
Purity ChemNorm[1]
(HPLC)

N -20°C, sealed, in a ventilated,
Storage Conditions ) ChemNorm[1]
dry environment

Synthesis

The primary method for synthesizing chalcones is the Claisen-Schmidt condensation, a base-
catalyzed reaction between a substituted acetophenone and a substituted benzaldehyde. For
the synthesis of 3,2'-Dihydroxy-4,4'-dimethoxychalcone, the logical precursors would be 2-
hydroxy-4-methoxyacetophenone and 3-hydroxy-4-methoxybenzaldehyde.

General Experimental Protocol: Claisen-Schmidt
Condensation

This protocol is a generalized procedure and may require optimization for the specific synthesis
of 3,2'-Dihydroxy-4,4'-dimethoxychalcone.

e Preparation of Reactants: Dissolve equimolar amounts of 2-hydroxy-4-
methoxyacetophenone and 3-hydroxy-4-methoxybenzaldehyde in a suitable solvent such as
ethanol or methanol.
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o Catalyst Addition: To the stirred solution, slowly add a catalytic amount of a strong base,
such as a 50% aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide
(KOH).

o Reaction: Stir the reaction mixture at room temperature for a period of 24-48 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, pour the reaction mixture into a beaker of crushed ice and acidify
with a dilute acid (e.g., 10% HCI) to precipitate the product.

« |solation and Purification: Collect the crude product by vacuum filtration and wash with cold
water. The product can be further purified by recrystallization from a suitable solvent like
ethanol to yield the pure chalcone.

A solvent-free "grinding" technique has also been reported for the synthesis of other dihydroxy-
dimethoxy chalcones, offering a greener and potentially higher-yield alternative. This involves
grinding the reactants with solid NaOH in a mortar and pestle.

Biological Activities and Quantitative Data (Based
on Analogues)

Due to the lack of specific data for 3,2'-Dihydroxy-4,4'-dimethoxychalcone, this section
summarizes the biological activities and quantitative data of structurally related chalcones.
These findings provide a strong rationale for investigating similar activities in the title
compound.

Anticancer Activity

Structurally similar chalcones have demonstrated significant cytotoxic effects against various
cancer cell lines.
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Compound Cell Line ICs0 (M)
2,4-Dihydroxy-3'-methoxy-4'- )

U266 (Multiple Myeloma) 15.02
ethoxychalcone
MM.1S (Multiple Myeloma) 18.36

RPMI8226 (Multiple Myeloma) 25.97

2',4-Dihydroxy-4',6'-dimethoxy-

MCF-7 (Breast Cancer) 52.5
chalcone

MDA-MB-231 (Breast Cancer) 66.4

Anti-inflammatory Activity

The anti-inflammatory potential of chalcone derivatives is often assessed by their ability to
inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages. For
instance, 2'-hydroxy-3,6'-dimethoxychalcone has been shown to significantly inhibit NO
production in RAW 264.7 cells. At a concentration of 10 uM, it inhibited NO production by
approximately 72.58% compared to the LPS-only control.

Effects on Melanogenesis

Certain di-methoxylated chalcones have been found to inhibit melanogenesis. For example, 2'-
hydroxy-3,6'-dimethoxychalcone reduced melanin content and intracellular tyrosinase activity in
a-MSH-stimulated B16F10 cells. At a concentration of 5 uM, this compound reduced the
expression of key melanogenic enzymes tyrosinase, TRP-1, and TRP-2 by approximately
36.26%, 26.36%, and 46.50%, respectively.

Signaling Pathways (Based on Analogues)

The biological effects of dimethoxy-chalcone derivatives are mediated through various
signaling pathways. The following diagrams illustrate pathways identified for structurally similar
compounds, which are plausible targets for 3,2'-Dihydroxy-4,4'-dimethoxychalcone.
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Caption: PI3K/Akt/mTOR signaling pathway inhibition by a dimethoxy chalcone analogue.
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Caption: Inhibition of the NF-kB inflammatory pathway by a dimethoxy chalcone analogue.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of
chalcones, based on studies of similar compounds.

Cell Viability (MTT) Assay

This assay is used to assess the cytotoxic effects of the compound on cancer cell lines.

o Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 103 to 1 x 104 cells/well and
incubate for 24 hours.
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o Compound Treatment: Treat the cells with various concentrations of the chalcone derivative
(e.g., 0.1 to 100 uM) and incubate for 24, 48, or 72 hours. Include a vehicle control (e.g.,
DMSO).

o MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

e Formazan Solubilization: Remove the medium and add 150 pL of DMSO to each well to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value.

Western Blot Analysis

This technique is used to detect and quantify the expression of specific proteins involved in
signaling pathways.

o Cell Lysis: Treat cells with the chalcone for the desired time, then lyse them in RIPA buffer
containing protease and phosphatase inhibitors.

o Protein Quantification: Determine the protein concentration of the lysates using a BCA or
Bradford assay.

o Gel Electrophoresis: Separate equal amounts of protein (e.g., 20-30 pg) on an SDS-PAGE
gel.

o Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

e Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-
buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

e Primary Antibody Incubation: Incubate the membrane with primary antibodies against the
proteins of interest (e.g., Akt, mMTOR, NF-kB, (-actin) overnight at 4°C.
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e Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a
horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room
temperature.

» Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
detection system.
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Caption: A standard workflow for Western Blot analysis.

Conclusion

While direct experimental data on 3,2'-Dihydroxy-4,4'-dimethoxychalcone is currently
sparse, the extensive research on structurally related chalcones provides a solid foundation for
predicting its potential as a bioactive molecule. The presence of both hydroxyl and methoxy
groups suggests a compound with significant potential for anticancer and anti-inflammatory
activities, likely mediated through key cellular signaling pathways such as PISK/Akt/mTOR and
NF-kB. The experimental protocols and data presented in this guide offer a valuable starting
point for researchers and drug development professionals to initiate a thorough investigation of
this promising chalcone derivative. Further studies are warranted to elucidate its specific
biological activities and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3,2'-Dihydroxy-4,4'-
dimethoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028655#3-2-dihydroxy-4-4-dimethoxychalcone-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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